Cas no 121111-61-3 (1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)-)

• Product Name: 1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)-
• CAS No: 121111-61-3
• MF: C₂₅H₂₄N₂O₂
• MW: 384.470266342163
• CID: 222757
• PubChem ID: 1110220
• Update Time: 2025-04-19

1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)-
• 2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)-1H-imidazole
• RG69TA7ZD8
• DTXSID70153158
• 121111-61-3
• UNII-RG69TA7ZD8
• 1H-Imidazole, 2-(3,4-Dimethoxyphenyl)-4,5-bis(4-methylphenyl)-
• Oprea1_873215
• CCRIS 8672
• Oprea1_041843

• Inchi： 1S/C25H24N2O2/c1-16-5-9-18(10-6-16)23-24(19-11-7-17(2)8-12-19)27-25(26-23)20-13-14-21(28-3)22(15-20)29-4/h5-15H,1-4H3,(H,26,27)
• InChI Key： CFWPNVAHIGEFIJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=NC(C2C=CC(C)=CC=2)=C(C2C=CC(C)=CC=2)N1)OC

Computed Properties

• Exact Mass: 383.17609
• Monoisotopic Mass: 384.183778
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1
• Surface Charge: 0
• XLogP3: 5.7

Experimental Properties

• Density: 1.139
• Boiling Point: 573.3°C at 760 mmHg
• Flash Point: 200°C
• Refractive Index: 1.6
• PSA: 44.24
• LogP: 5.7